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Compound Name: 2-Iodo-4-methyl-6-nitrophenol

Cat. No.: B1268069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Iodo-4-methyl-6-nitrophenol is a substituted aromatic compound with potential applications

in various fields of chemical and pharmaceutical research. Its structure, featuring an iodinated

and nitrated phenol backbone, suggests a range of possible biological activities and synthetic

utilities. This document aims to provide a comprehensive overview of the available technical

information regarding this compound, including its discovery, history, synthesis, and known

characteristics. However, it is important to note that detailed experimental data and biological

studies on this specific molecule are limited in publicly accessible scientific literature.

Introduction
Substituted nitrophenols are a class of organic compounds that have garnered significant

interest in medicinal chemistry and material science. The presence of a nitro group can impart

a range of biological activities, including antimicrobial and antiparasitic properties. Furthermore,

the phenolic hydroxyl group and the iodine substituent provide reactive sites for further

chemical modifications, making them valuable intermediates in organic synthesis. This guide

focuses specifically on 2-Iodo-4-methyl-6-nitrophenol, providing a structured overview of its

chemical identity and a hypothetical pathway for its synthesis based on established chemical

principles.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Iodo-4-methyl-6-nitrophenol is
presented in the table below. This information is primarily derived from chemical supplier

databases and computational models.

Property Value Source

CAS Number 69492-91-7 Chemical Supplier Databases

Molecular Formula C₇H₆INO₃ Chemical Supplier Databases

Molecular Weight 279.03 g/mol Chemical Supplier Databases

Appearance Not available -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Discovery and History
Detailed information regarding the specific discovery and historical development of 2-Iodo-4-
methyl-6-nitrophenol is not readily available in the surveyed scientific literature. The history of

related compounds, such as nitrophenols and iodinated phenols, is more extensively

documented. Nitrophenols have been known for over a century and have been utilized in

various industrial applications, including the synthesis of dyes and pesticides. The introduction

of iodine into organic molecules has been a key strategy in the development of

pharmaceuticals and antiseptics since the 19th century. The synthesis of 2-Iodo-4-methyl-6-
nitrophenol likely emerged from broader investigations into the properties and applications of

halogenated and nitrated aromatic compounds.

Synthesis
A detailed, experimentally validated protocol for the synthesis of 2-Iodo-4-methyl-6-
nitrophenol is not available in the public domain. However, a plausible synthetic route can be

proposed based on standard organic chemistry reactions. The synthesis would likely involve
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two main steps: the iodination of a phenol precursor followed by nitration, or vice versa. A

potential pathway starts with the synthesis of the intermediate, 2-iodo-4-methylphenol.

Experimental Protocol: Synthesis of 2-Iodo-4-
methylphenol (Hypothetical)
This protocol is based on a known procedure for the synthesis of a similar compound and is

provided as a hypothetical example.

Materials:

4-methyl-2-aminophenol

Concentrated Hydrochloric Acid

Sodium Nitrite (NaNO₂)

Potassium Iodide (KI)

Deionized Water

Diethyl ether

Anhydrous Sodium Sulfate (Na₂SO₄)

Sodium bisulfite solution

Ice

Procedure:

In a round-bottom flask, dissolve 4-methyl-2-aminophenol in a solution of concentrated

hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite in water to the cooled mixture while stirring vigorously.

Continue stirring for 30 minutes to form the diazonium salt.
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To the diazonium salt solution, add a solution of potassium iodide in water.

Allow the reaction to proceed, which may involve gentle warming to facilitate the

decomposition of the diazonium salt and formation of the iodo-substituted phenol.

After the reaction is complete, quench any excess iodine with a sodium bisulfite solution.

Extract the product into diethyl ether.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain the crude 2-iodo-4-methylphenol.

Purify the product using column chromatography.

Nitration of 2-Iodo-4-methylphenol (Hypothetical)
The subsequent step would be the nitration of the synthesized 2-iodo-4-methylphenol to

introduce the nitro group at the 6-position.

Materials:

2-Iodo-4-methylphenol

Concentrated Nitric Acid

Concentrated Sulfuric Acid

Ice

Procedure:

In a flask, dissolve 2-iodo-4-methylphenol in a suitable solvent (e.g., glacial acetic acid or a

chlorinated solvent).

Cool the solution in an ice bath to 0-5 °C.

Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid

(nitrating mixture) dropwise to the stirred solution, maintaining the low temperature.
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After the addition is complete, continue stirring at low temperature for a specified period to

allow the reaction to go to completion.

Carefully pour the reaction mixture over crushed ice to precipitate the crude product.

Collect the solid product by filtration, wash with cold water until the washings are neutral, and

dry.

Recrystallize the crude product from a suitable solvent to obtain pure 2-Iodo-4-methyl-6-
nitrophenol.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the mechanism of action of 2-Iodo-4-methyl-6-nitrophenol. Generally, nitrophenols

can exhibit a range of biological effects, including acting as uncouplers of oxidative

phosphorylation. The presence of an iodine atom could potentially enhance its lipophilicity and

affect its interaction with biological targets. Without experimental data, any discussion of

signaling pathways would be purely speculative.

Visualization of a Hypothetical Synthetic Workflow
The following diagram, generated using the DOT language, illustrates the proposed two-step

synthesis of 2-Iodo-4-methyl-6-nitrophenol.

Starting Material Step 1: Iodination Intermediate Step 2: Nitration Final Product

4-methyl-2-aminophenol Diazotization1. HCl, NaNO2, 0-5°C Sandmeyer_Reaction
2. KI

2-iodo-4-methylphenol NitrationHNO3, H2SO4, 0-5°C 2-Iodo-4-methyl-6-nitrophenol

Click to download full resolution via product page

Caption: A hypothetical workflow for the synthesis of 2-Iodo-4-methyl-6-nitrophenol.

Conclusion
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2-Iodo-4-methyl-6-nitrophenol is a chemical compound for which there is a notable lack of

detailed scientific information in the public domain. While its basic chemical properties are

known, its discovery, historical context, specific synthesis protocols, and biological activities

remain largely uncharacterized. The synthetic pathway proposed in this guide is based on

established chemical principles and provides a plausible route for its preparation. Further

experimental investigation is required to elucidate the specific properties and potential

applications of this compound. This guide serves as a foundational document for researchers

interested in exploring the chemistry and biology of 2-Iodo-4-methyl-6-nitrophenol,
highlighting the significant gaps in current knowledge and the opportunities for future research.

To cite this document: BenchChem. [2-Iodo-4-methyl-6-nitrophenol: An In-Depth Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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